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Compound of Interest

Compound Name: Carbinoxamine maleate, (R)-

Cat. No.: B15188262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbinoxamine is a first-generation antihistamine that exists as a racemic mixture of two

enantiomers, (R)-carbinoxamine (dexcarbinoxamine) and (S)-carbinoxamine

(levocarbinoxamine). The pharmacological activity of carbinoxamine resides primarily in the

(R)-enantiomer. Therefore, the stereoselective quantification of (R)-carbinoxamine in plasma is

crucial for pharmacokinetic, pharmacodynamic, and toxicokinetic studies. This application note

provides a detailed protocol for the quantification of (R)-carbinoxamine in plasma samples

using a chiral High-Performance Liquid Chromatography-tandem Mass Spectrometry (HPLC-

MS/MS) method.

Principle
This method utilizes a chiral stationary phase to achieve chromatographic separation of the (R)

and (S) enantiomers of carbinoxamine. Following separation, the analytes are detected by

tandem mass spectrometry, which provides high sensitivity and selectivity. An internal standard

(IS) is used to ensure accuracy and precision.

Quantitative Data Summary
The following tables summarize the quantitative performance of the described method for the

enantioselective analysis of carbinoxamine.
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Table 1: Calibration Curve and Linearity[1]

Parameter (+)-Carbinoxamine (-)-Carbinoxamine

Concentration Range 0.1 - 100 ng/mL 0.1 - 100 ng/mL

Correlation Coefficient (r) > 0.99 > 0.99

Table 2: Accuracy and Precision[1]

Quality Control
(QC) Level

Accuracy (%)
Intra-day Precision
(%RSD)

Inter-day Precision
(%RSD)

Low QC 87.4 - 113.8 < 9.4 < 9.4

Medium QC 87.4 - 113.8 < 9.4 < 9.4

High QC 87.4 - 113.8 < 9.4 < 9.4

Table 3: Recovery[2]

Analyte Mean Extraction Recovery (%)

(d)-Carbinoxamine 103.8 ± 1.5

(l)-Carbinoxamine 94.5 ± 1.8

Internal Standard (Pargeverine) 96.35

Experimental Protocols
Materials and Reagents

(R)-Carbinoxamine and (S)-Carbinoxamine reference standards

Internal Standard (e.g., Pargeverine hydrochloride[2] or a stable isotope-labeled

carbinoxamine)

HPLC-grade acetonitrile, methanol, n-hexane, isopropanol, ethanol, and water
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Ammonia solution and diethyl amine

Human plasma (with anticoagulant, e.g., K2-EDTA)

Solid Phase Extraction (SPE) cartridges or liquid-liquid extraction solvents

Instrumentation
High-Performance Liquid Chromatography (HPLC) system

Chiral HPLC column (e.g., Chiralpak ID[1] or amylose tris(5-chloro-2-

methylphenylcarbamate) column[2])

Tandem mass spectrometer with an electrospray ionization (ESI) source

Sample Preparation (Liquid-Liquid Extraction)[2]
To 500 µL of plasma sample in a polypropylene tube, add 50 µL of internal standard working

solution.

Add 200 µL of 5% ammonia solution and vortex for 30 seconds.

Add 3 mL of extraction solvent (e.g., a mixture of n-hexane and isopropanol).

Vortex for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the upper organic layer to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject an aliquot into the HPLC-MS/MS system.

Chromatographic and Mass Spectrometric Conditions
HPLC Conditions[1]
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Column: Chiralpak ID

Mobile Phase: Acetonitrile : Water : Ammonia solution (90:10:0.1, v/v/v)

Flow Rate: 0.8 mL/min

Column Temperature: 25°C

Injection Volume: 10 µL

Mass Spectrometric Conditions

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:

Carbinoxamine: m/z 291.1 → 167.1

Internal Standard (Pargeverine): m/z 338.1 → 167.0

Experimental Workflow Diagram

Plasma Sample Collection Addition of Internal Standard Sample Preparation
(Liquid-Liquid Extraction) Chiral HPLC Separation MS/MS Detection Data Analysis & Quantification Report Generation

Click to download full resolution via product page

Caption: Workflow for the quantification of (R)-Carbinoxamine in plasma.

Signaling Pathway Diagram (Mechanism of Action)
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Effector Cell

H1 Receptor Allergic ResponseInitiates

Histamine Binds to

(R)-Carbinoxamine Competitively Inhibits
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Caption: Competitive inhibition of the H1 receptor by (R)-Carbinoxamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15188262?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15188262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

